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Compound of Interest

Compound Name: CARM1-IN-3 dihydrochloride

Cat. No.: B15587501 Get Quote

CARM1-IN-3 Dihydrochloride Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability, storage, and handling of CARM1-IN-3
dihydrochloride.

Frequently Asked Questions (FAQs)
Q1: How should I store CARM1-IN-3 dihydrochloride powder?

A: Upon receipt, the solid powder of CARM1-IN-3 dihydrochloride should be stored at 4°C

under sealed conditions, away from moisture.[1][2] For long-term storage, it is recommended to

store the powder at -20°C for up to three years.

Q2: What are the recommended conditions for storing stock solutions?

A: Prepared stock solutions of CARM1-IN-3 dihydrochloride have different stability depending

on the storage temperature. For long-term storage, it is recommended to aliquot the stock

solution and store it at -80°C, where it is stable for up to 6 months.[1][2] For shorter-term

storage, aliquots can be kept at -20°C for up to 1 month.[1][2] It is crucial to use sealed storage

to protect from moisture.[1][2] To maintain the integrity of the compound, it is advised to avoid

repeated freeze-thaw cycles.[1][3]
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Q3: In which solvents is CARM1-IN-3 dihydrochloride soluble?

A: CARM1-IN-3 dihydrochloride is soluble in both DMSO and water.[1][2] For both solvents, a

concentration of 50 mg/mL (103.85 mM) can be achieved, though it may require ultrasonication

to fully dissolve.[1][2] When using DMSO, it is important to use a newly opened bottle as

hygroscopic DMSO can negatively impact solubility.[1]

Q4: How should I prepare solutions for in vivo experiments?

A: For in vivo experiments, it is recommended to prepare the working solution fresh on the day

of use.[1] A common method involves first preparing a stock solution in DMSO and then diluting

it with appropriate co-solvents. Several formulations can be used to achieve a clear solution.

For example, a mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline can yield

a clear solution with a solubility of at least 1.25 mg/mL.[1][2] Other options include using 10%

DMSO with 90% (20% SBE-β-CD in Saline) or 10% DMSO with 90% Corn Oil.[1][2]

Q5: What should I do if I observe precipitation when preparing a solution?

A: If you observe precipitation or phase separation during the preparation of a solution, gentle

heating and/or sonication can be used to help dissolve the compound.[1]
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Issue Possible Cause Recommended Solution

Compound will not dissolve
Insufficient mixing or solvent

saturation.

Use ultrasonication to aid

dissolution.[1][2] If using

DMSO, ensure it is a fresh,

non-hygroscopic stock.[1]

Precipitation observed in stock

solution after freezing

Improper storage or repeated

freeze-thaw cycles.

Aliquot the stock solution into

single-use volumes to avoid

repeated freeze-thaw cycles.

[1][3] Ensure storage vials are

sealed tightly to prevent

moisture absorption.

Inconsistent experimental

results

Degradation of the compound

in solution.

Prepare fresh working

solutions for each experiment,

especially for in vivo studies.[1]

Ensure stock solutions are

stored correctly and used

within the recommended

timeframe.[1][2]

Low cellular activity observed

Poor cell permeability or

compound degradation in

media.

When preparing solutions for

cell-based assays, the final

concentration of DMSO should

generally not exceed 0.1%. If a

higher concentration is

necessary, a solvent-only

control should be included in

the experiment.[3]

Data Summary Tables
Storage Conditions
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Form Temperature Duration Notes

Solid Powder 4°C Short-term
Sealed storage, away

from moisture.[1][2]

Solid Powder -20°C 3 years
Sealed storage, away

from moisture.[3]

Stock Solution -20°C 1 month
Sealed storage, away

from moisture.[1][2]

Stock Solution -80°C 6 months
Sealed storage, away

from moisture.[1][2]

Solubility

Solvent Concentration Notes

DMSO 50 mg/mL (103.85 mM)

Ultrasonic assistance may be

needed.[1][2] Use of fresh

DMSO is recommended.[1]

Water 50 mg/mL (103.85 mM)

Ultrasonic assistance may be

needed.[1][2] For sterile

applications, filter after dilution.

[1]

In Vivo Formulations

Formulation Solubility

10% DMSO, 40% PEG300, 5% Tween-80, 45%

Saline
≥ 1.25 mg/mL (2.60 mM)[1][2]

10% DMSO, 90% (20% SBE-β-CD in Saline) ≥ 1.25 mg/mL (2.60 mM)[1][2]

10% DMSO, 90% Corn Oil ≥ 1.25 mg/mL (2.60 mM)[1][2]
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Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weighing: Accurately weigh out the desired amount of CARM1-IN-3 dihydrochloride
powder (Molecular Weight: 481.46 g/mol ). For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 4.81 mg.

Dissolution: Add the appropriate volume of fresh, high-quality DMSO. For 1 mL of a 10 mM

solution, add 1 mL of DMSO.

Sonication: Place the vial in an ultrasonic bath and sonicate until the compound is

completely dissolved. Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into single-use, tightly sealed vials. Store

the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.

Protocol 2: Preparation of a Working Solution for In Vitro Cell-Based Assays

Thawing: Thaw a single-use aliquot of the 10 mM CARM1-IN-3 dihydrochloride stock

solution at room temperature.

Dilution: Dilute the stock solution to the desired final concentration using the appropriate cell

culture medium. For example, to prepare a 10 µM working solution, dilute the 10 mM stock

solution 1:1000 in the cell culture medium.

Mixing: Gently mix the working solution by pipetting or vortexing.

Application: Add the working solution to the cells. Ensure the final DMSO concentration does

not exceed a level that is toxic to the cells (typically ≤ 0.1%).
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CARM1-IN-3 Dihydrochloride Handling

Start: Receive Compound

Store Solid Powder
4°C (short-term)

-20°C (long-term)

Prepare Stock Solution
(e.g., 10 mM in DMSO)

Sonicate to Dissolve

Aliquot into Single-Use Vials

Store Stock Solution
-20°C (≤1 month)
-80°C (≤6 months)

Prepare Working Solution
(Dilute from stock)

Use in Experiment

Click to download full resolution via product page

Caption: Workflow for handling and preparing CARM1-IN-3 dihydrochloride solutions.
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Troubleshooting Experimental Issues

Inconsistent or Unexpected
Experimental Results

Was the working solution
prepared fresh?

Is the stock solution within
the recommended storage time?

Yes

Action: Prepare a fresh
working solution for each experiment.

No

Was the stock solution stored
correctly (temp, sealed)?

Yes

Action: Prepare a new stock
solution from the solid powder.

No

Did the compound fully
dissolve during preparation?

Yes

Action: Review storage protocol.
Use new aliquots.

No

Yes, issue persists.
Consider other experimental variables.

No

Action: Re-sonicate the solution
or prepare a new one.

Click to download full resolution via product page

Caption: Troubleshooting logic for CARM1-IN-3 dihydrochloride experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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